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Compound of Interest

Compound Name: 2-Methylalanine-d6 Hydrochloride

Cat. No.: B13549172 Get Quote

Executive Summary & Core Directive
Effective disposal of 2-Methylalanine-d6 Hydrochloride (also known as Aib-d6 HCl) requires

a nuanced understanding of two distinct regulatory frameworks: chemical safety (RCRA) and

isotopic classification.

The Critical Distinction: While this compound contains deuterium, it is a stable isotope, not a

radioisotope. Treating it as radioactive waste is a common, costly operational error. This guide

provides a validated, compliant workflow to dispose of this material as chemical waste,

ensuring safety while optimizing laboratory budget and logistics.

Compound Characterization & Safety Profile
Before initiating disposal, we must validate the chemical properties that dictate the waste

stream.

Chemical Identity[1]
Chemical Name: 2-Methylalanine-d6 Hydrochloride[1][2][3]

Synonyms:

-Aminoisobutyric acid-d6 HCl, Aib-d6 HCl

CAS Number: 50348-93-1 (HCl salt) / 62-57-7 (Parent non-labeled acid)
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Molecular Formula: C

H

D

ClNO

[1][3]

Hazard Assessment (GHS)
Based on the properties of the parent compound (2-Methylalanine) and the hydrochloride

moiety, the following hazards govern handling:

Hazard Category Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Eye Damage/Irritation Category 2A Warning
H319: Causes serious

eye irritation

STOT - Single

Exposure
Category 3 Warning

H335: May cause

respiratory irritation

Radioactivity NONE N/A
Stable Isotope (Non-

Radioactive)

Expert Insight: The hydrochloride salt form implies potential acidity. When dissolved in water,

the pH will likely be acidic (< 4.0). This acidity is the primary driver for chemical incompatibility

during waste consolidation.

Waste Stream Decision Matrix
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To ensure autonomy and prevent operational bottlenecks, use the following logic flow to

determine the correct waste stream.

Figure 1: Waste Stream Characterization Logic for 2-Methylalanine-d6 HCl

Start: Waste Generation

Is it mixed with
Radioactive Isotopes (e.g., C-14, H-3)?

DISPOSAL PATH A:
Radioactive Waste Stream

Yes

Physical Form?

No (Stable Isotope Only)

DISPOSAL PATH B:
Solid Chemical Waste

(RCRA Non-Hazardous*)

Solid / Powder

Is it dissolved in
Organic Solvent or Water?

Liquid / Solution

DISPOSAL PATH C:
Organic Solvent Waste

(Halogenated/Non-Halogenated)

Organic Solvent

DISPOSAL PATH D:
Aqueous Acidic Waste

(Check pH)

Water / Buffer
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Detailed Disposal Protocols
Protocol A: Solid Waste (Preferred Method)
For expired stock, spilled powder, or excess solids.

Rationale: Disposing of the solid directly minimizes volume and eliminates the risk of

generating secondary exothermic reactions during dissolution.

Segregation: Ensure the solid is not mixed with strong oxidizers (e.g., permanganates,

nitrates). The amine group can react with oxidizers.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but

poses a breakage risk.

Labeling:

Label as "Non-Hazardous Chemical Waste" (unless mixed with other hazardous solvents).

Crucial Step: Explicitly write "Deuterated (Stable Isotope)" on the tag to prevent EHS

confusion regarding radioactivity.

Storage: Cap tightly. Store in a cool, dry area away from bases until pickup.

Protocol B: Aqueous Solution Disposal
For experimental residues or dissolved buffers.

Rationale: The HCl moiety makes these solutions acidic. We must prevent accidental

acidification of cyanide or sulfide waste streams, which could release toxic gas.

pH Verification:

Dip a pH strip into the waste container.

Expectation: pH 2.0 – 4.0 (Acidic).
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Segregation:

NEVER mix with Cyanide (CN-) or Sulfide (S2-) waste.

NEVER mix with Bleach (Sodium Hypochlorite). The HCl can react with bleach to release

Chlorine gas.

Neutralization (Optional/Site-Specific):

Note: Only perform if your facility permits drain disposal for neutralized salts.

Slowly add 1M Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO

) while stirring.

Target pH: 6.0 – 9.0.

If drain disposal is not permitted (common in heavy metal or industrial labs), cap the acidic

solution and label as "Aqueous Acidic Waste."

Protocol C: Contaminated Packaging
Empty Containers: If the bottle is "RCRA Empty" (less than 3% by weight remains), triple

rinse the bottle with water. Collect the rinsate as Aqueous Waste (Protocol B).

Defacing: Deface the label, especially any hazard symbols, before recycling or trash

disposal.[4]

Operational Workflow & Logistics
The following diagram outlines the "Self-Validating System" for the lab workflow. This ensures

that every step is checked before moving to the next, preventing safety incidents.

Figure 2: Operational Disposal Workflow

1. Inspect Material
(Check for crystals/degradation)

2. Don PPE
(Nitrile Gloves, Safety Glasses, Lab Coat)

3. Segregate Waste
(Keep away from Oxidizers/Bases)

4. Select Container
(HDPE or Glass)

Verified 5. Labeling
(Must state: 'Stable Isotope') 6. Request EHS Pickup
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Regulatory Compliance & Documentation
To maintain the "Trustworthiness" pillar of this guide, ensure your documentation aligns with

federal and institutional standards.

RCRA Classification (USA)
P-List/U-List: 2-Methylalanine-d6 HCl is NOT listed on the EPA's P-list (acutely hazardous) or

U-list (toxic) [1].

Characteristic Waste: It generally does not exhibit Ignitability, Corrosivity (unless in highly

concentrated solution, pH < 2), Reactivity, or Toxicity (TCLP) [2].

Conclusion: It is typically classified as Non-Regulated Chemical Waste or State-Regulated

Waste depending on local statutes (e.g., California Title 22).

Labeling Requirements
Your waste tag must include:

Full Chemical Name: 2-Methylalanine-d6 Hydrochloride.[1][2]

Constituents: 100% (if solid).

Hazard Checkboxes: Irritant.

Generator Info: Name, Lab Room, Date.

Emergency Procedures
Spill (Solid): Sweep up carefully to avoid dust generation.[5] Place in a sealed bag. Clean

area with a damp paper towel.

Spill (Liquid): Cover with sodium bicarbonate or a commercial acid neutralizer. Absorb with

vermiculite or paper towels once bubbling ceases.

Exposure:

Eye Contact: Rinse immediately with water for 15 minutes.[5]
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Skin Contact: Wash with soap and water.[6] Remove contaminated clothing.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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